Cas no 2171955-76-1 (1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine)

• Product Name: 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine
• CAS No: 2171955-76-1
• MF: C₁₉H₂₄ClNO
• MW: 317.852964401245
• CID: 6429413
• PubChem ID: 165530808
• Update Time: 2025-07-15

1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine
• [1-(benzyloxy)-2-methylpropan-2-yl][(4-chloro-3-methylphenyl)methyl]amine
• 2171955-76-1
• EN300-1283320

• Inchi： 1S/C19H24ClNO/c1-15-11-17(9-10-18(15)20)12-21-19(2,3)14-22-13-16-7-5-4-6-8-16/h4-11,21H,12-14H2,1-3H3
• InChI Key： PLAPIQSKZUHFLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNC(C)(C)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.1546421g/mol
• Monoisotopic Mass: 317.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine

Introduction to 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine (CAS No. 2171955-76-1)

The compound 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine, identified by its CAS number 2171955-76-1, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique chemical framework, featuring a combination of benzyloxy, methylpropan-2-yl, and 4-chloro-3-methylphenyl substituents, positions it as a promising candidate for further exploration in drug discovery and development.

This introduction delves into the chemical properties, potential applications, and recent research advancements associated with this compound, highlighting its significance in modern medicinal chemistry. By examining its structural features and exploring its pharmacological relevance, we aim to provide a comprehensive overview that underscores its potential as a bioactive molecule.

The molecular structure of 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine is characterized by a tertiary amine core, which is flanked by two distinct aromatic and aliphatic moieties. The presence of the benzyloxy group at the N1 position introduces a hydrophobic aromatic ring system, while the methylpropan-2-yl group at N2 adds an additional aliphatic component. The aromatic ring at the C3 position is substituted with a 4-chloro group, which is known to enhance lipophilicity and metabolic stability. This combination of structural elements suggests that the compound may exhibit favorable pharmacokinetic properties, making it an attractive scaffold for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel bioactive molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine align well with these therapeutic areas. For instance, the tertiary amine moiety can serve as a hydrogen bond acceptor or donor, which is crucial for binding to biological targets such as enzymes or receptors. Additionally, the aromatic substituents may interact with specific pockets within these targets, enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for further chemical modifications. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling researchers to tailor its pharmacological profile to specific therapeutic needs. For example, modifications at the benzyloxy group could introduce new solubility characteristics or metabolic stability, while alterations at the methylpropan-2-yl moiety might fine-tune receptor binding interactions. Such flexibility makes this compound a valuable tool in drug discovery pipelines.

Recent studies have begun to explore the pharmacological potential of structurally similar molecules that incorporate analogous functional groups. These investigations have revealed promising results in several key therapeutic areas. For instance, compounds featuring tertiary amine groups and aromatic substitutions have shown efficacy in modulating neurotransmitter activity, which could have implications for treating conditions such as depression or anxiety. Additionally, the incorporation of chlorinated aromatic rings has been associated with enhanced anti-inflammatory properties, making this class of molecules attractive for developing treatments for chronic inflammatory diseases.

The synthesis of 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have enabled researchers to efficiently assemble the required structural motifs. These advancements not only facilitate the preparation of this compound but also open up possibilities for synthesizing related derivatives with tailored properties.

In conclusion, 1-(benzyloxy)-2-methylpropan-2-yl(4-chloro-3-methylphenyl)methylamine (CAS No. 2171955-76-1) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural composition and potential pharmacological relevance make it a compelling candidate for further investigation. As research in this area continues to evolve, it is likely that new insights into its biological activity and therapeutic applications will emerge, further solidifying its importance in drug discovery efforts.